Cas no 67372-69-4 (6,7-Demethylene-6,7-dehydro Drospirenone)

• Product Name: 6,7-Demethylene-6,7-dehydro Drospirenone
• CAS No: 67372-69-4
• MF: C₂₃H₂₈O₃
• MW: 352.466627120972
• CID: 1061052
• PubChem ID: 13061887
• Update Time: 2025-08-03

6,7-Demethylene-6,7-dehydro Drospirenone Chemical and Physical Properties

Names and Identifiers

• 6,7-Demethylene-6,7-dehydro Drospirenone
• A,16
• A,17
• A-Lactone
• UNII-LF6CD1LUZA
• Drospirenone impurity D
• 17beta-Hydroxy-15beta,16beta-methylene-3-oxo-17alpha-pregna-4,6-diene-21-carboxylic acid gamma-lactone
• Drospirenone impurity, drospirenone 6-ene- [USP]
• 3'H-CYCLOPROPA(15,16)PREGNA-4,6,15-TRIENE-21-CARBOXYLIC ACID, 15,16-DIHYDRO-17-HYDROXY-3-OXO-, .GAMMA.-LACTONE, (15.ALPHA.,16.ALPHA.,17.ALPHA.)-
• delta6-Drospirenone
• Drospirenone 6-ene
• 3'H-Cyclopropa(15,16)pregna-4,6,15-triene-21-carboxylic acid, 15,16-dihydro-17-hydroxy-3-oxo-, gamma-lactone, (15alpha,16alpha,17alpha)-
• .DELTA.6-DROSPIRENONE
• Q27282954
• DROSPIRENONE IMPURITY, DROSPIRENONE 6-ENE- [USP IMPURITY]
• 67372-69-4
• (1'R,2'S,3'S,5S,5'S,7'S,10'S,11'R)-7',11'-dimethylspiro[oxolane-5,6'-pentacyclo[8.8.0.02,7.03,5.011,16]octadeca-15,17-diene]-2,14'-dione
• 17.BETA.-HYDROXY-15.BETA.,16.BETA.-METHYLENE-3-OXO-17.ALPHA.-PREGNA-4,6-DIENE-21-CARBOXYLIC ACID .GAMMA.-LACTONE
• SCHEMBL13936413
• DROSPIRENONE IMPURITY D [EP IMPURITY]
• LF6CD1LUZA
• Drospirenone impurity D [EP]
• DTXSID10217728

• Inchi： 1S/C23H28O3/c1-21-8-5-14(24)11-13(21)3-4-15-17(21)6-9-22(2)20(15)16-12-18(16)23(22)10-7-19(25)26-23/h3-4,11,15-18,20H,5-10,12H2,1-2H3/t15-,16-,17+,18+,20-,21+,22+,23+/m1/s1
• InChI Key： OMQDQOBQNOHRKO-PJPXKQQPSA-N
• SMILES： O1C(CC[C@@]21[C@@]1(C)CC[C@@H]3[C@@]4(C)CCC(C=C4C=C[C@H]3[C@@H]1[C@@H]1C[C@@H]12)=O)=O

Computed Properties

• Exact Mass: 352.20400
• Monoisotopic Mass: 352.20384475g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 26
• Rotatable Bond Count: 0
• Complexity: 793
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 8
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 43.4Ų

Experimental Properties

• PSA: 43.37000
• LogP: 4.22600

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Steroid lactones

Additional information on 6,7-Demethylene-6,7-dehydro Drospirenone

6,7-Demethylene-6,7-dehydro Drospirenone: A Comprehensive Overview

6,7-Demethylene-6,7-dehydro Drospirenone (CAS No. 67372-69-4) is a highly specialized compound that has garnered significant attention in the fields of pharmacology and medicinal chemistry. This compound is a derivative of drospirenone, a well-known antiprogestin with established applications in contraceptive formulations. The structural modification in 6,7-Demethylene-6,7-dehydro Drospirenone introduces unique properties that make it a subject of interest for researchers exploring novel therapeutic agents.

The chemical structure of 6,7-Demethylene-6,7-dehydro Drospirenone is characterized by the removal of a methyl group and the introduction of a double bond at the 6 and 7 positions. This modification alters the compound's pharmacokinetic profile and bioavailability, potentially enhancing its efficacy in specific therapeutic contexts. Recent studies have focused on understanding how these structural changes influence the compound's interaction with progesterone receptors and its overall pharmacodynamic behavior.

One of the most promising areas of research involving 6,7-Demethylene-6,7-dehydro Drospirenone is its potential application in hormone replacement therapy (HRT). Unlike traditional progestins, this compound exhibits reduced androgenic activity, which could minimize adverse effects such as acne and hirsutism. Preclinical trials have demonstrated that 6,7-Demethylene-6,7-dehydro Drospirenone maintains efficacy while offering a more favorable safety profile compared to first-generation antiprogestins.

Another critical aspect of 6,7-Demethylene-6,7-dehydro Drospirenone research is its role in addressing resistance to conventional hormonal therapies. In oncology, resistance to progestin-based treatments is a significant challenge in managing certain types of cancers. By targeting specific receptor subtypes or pathways, 6,7-Demethylene-6,7-dehydro Drospirenone could serve as a novel therapeutic option for patients who do not respond to standard treatments.

The synthesis of 6,7-Demethylene-6,7-dehydro Drospirenone involves advanced organic chemistry techniques. Researchers have developed efficient methodologies to achieve high yields and purity levels. These methods often incorporate catalytic hydrogenation or oxidation steps to precisely control the stereochemistry and functional groups within the molecule.

In terms of clinical applications, 6,7-Demethylene-6,7-dehydro Drospirenone has shown potential in managing conditions such as endometriosis and uterine fibroids. Its ability to modulate progesterone receptor activity without inducing excessive side effects makes it an attractive candidate for targeted therapies. Ongoing clinical trials are evaluating its safety and efficacy in diverse patient populations.

From an environmental perspective, the development and use of drospirenone derivatives like 6,7-Demethylene-6,7-dehydro Drospirenone raise important considerations regarding ecological impact. Researchers are investigating biodegradation pathways and assessing the potential for these compounds to persist in aquatic environments. This research is crucial for ensuring sustainable drug development practices.

In conclusion, 《《《《《《《《《《《《《》》》》》》》》》》》》》》 the compound represents a significant advancement in antiprogestin research with promising applications across multiple therapeutic areas. As research continues to uncover its full potential, 《《《《《《《《《《《《〈〈〈〈〈〈〈〈〈〈〉〉〉〉〉〉〉〉〉〉the scientific community eagerly awaits further insights into its clinical utility and long-term benefits.